Cas no 1352498-20-4 (4-(Dimethylamino)pyridine-3-sulfonic acid)

4-(Dimethylamino)pyridine-3-sulfonic acid is a sulfonated derivative of 4-dimethylaminopyridine (DMAP), combining the catalytic properties of DMAP with enhanced solubility due to the sulfonic acid group. This compound is particularly useful in organic synthesis, where it serves as an efficient nucleophilic catalyst for esterifications, acylations, and other transformations. The sulfonic acid moiety improves its compatibility with polar solvents and aqueous systems, broadening its applicability in diverse reaction conditions. Its structural features also make it a potential candidate for use in asymmetric catalysis and pharmaceutical intermediates. The compound’s stability and reactivity profile make it a valuable reagent for researchers in synthetic chemistry.

4-(Dimethylamino)pyridine-3-sulfonic acid structure

1352498-20-4 structure

Product Name:4-(Dimethylamino)pyridine-3-sulfonic acid

CAS No:1352498-20-4

MF:C₇H₁₀N₂O₃S

MW:202.230900287628

CID:5716613

PubChem ID:102538683

Update Time:2026-03-11

4-(Dimethylamino)pyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

- 4-(Dimethylamino)pyridine-3-sulfonic acid
- 4-(Dimethylamino)pyridine-3-sulfonicacid
- 1352498-20-4
- A906059
- 4-Dimethylamino-pyridine-3-sulfonic acid
- 3-Pyridinesulfonic acid, 4-(dimethylamino)-
- Inchi： 1S/C7H10N2O3S/c1-9(2)6-3-4-8-5-7(6)13(10,11)12/h3-5H,1-2H3,(H,10,11,12)
- InChI Key： GGGHPFDYAKRUKD-UHFFFAOYSA-N
- SMILES： S(C1C=NC=CC=1N(C)C)(=O)(=O)O

Computed Properties

Exact Mass: 202.04121336g/mol
Monoisotopic Mass: 202.04121336g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 78.9Å²

Experimental Properties

Density: 1.410±0.06 g/cm3(Predicted)
pka: -1.84±0.33(Predicted)

4-(Dimethylamino)pyridine-3-sulfonic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A378075-1g	4-(Dimethylamino)pyridine-3-sulfonic acid	1352498-20-4	97%	1g	$500.0	2024-04-24

4-(Dimethylamino)pyridine-3-sulfonic acid Related Literature

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Additional information on 4-(Dimethylamino)pyridine-3-sulfonic acid

Comprehensive Overview of 4-(Dimethylamino)pyridine-3-sulfonic acid (CAS No. 1352498-20-4)

4-(Dimethylamino)pyridine-3-sulfonic acid (CAS No. 1352498-20-4) is a specialized sulfonic acid derivative with a pyridine core, widely recognized for its role in organic synthesis and catalysis. This compound combines the electron-donating properties of a dimethylamino group with the acidic functionality of a sulfonic acid, making it a versatile intermediate in pharmaceuticals, agrochemicals, and material science. Its unique structure has garnered attention in high-efficiency catalysis and green chemistry applications, aligning with the growing demand for sustainable chemical processes.

The 4-(Dimethylamino)pyridine-3-sulfonic acid structure features a pyridine ring substituted at the 3-position with a sulfonic acid group and at the 4-position with a dimethylamino moiety. This arrangement enhances its solubility in polar solvents and improves its reactivity in nucleophilic substitution reactions. Researchers have explored its potential in peptide coupling, polymer modification, and as a ligand in metal-organic frameworks (MOFs), addressing modern challenges in drug delivery and environmental remediation.

In the context of AI-driven drug discovery, 4-(Dimethylamino)pyridine-3-sulfonic acid has emerged as a candidate for computational modeling due to its predictable reactivity and stability. Its molecular docking properties are being investigated for enzyme inhibition studies, particularly in kinase-targeted therapies. This aligns with trending searches on "small molecule inhibitors" and "AI in medicinal chemistry," reflecting its relevance in cutting-edge research.

From an industrial perspective, this compound is valued for its low toxicity profile and compatibility with scalable synthesis methods. Manufacturers emphasize its use in high-purity intermediates for API production, responding to the pharmaceutical industry's need for cost-effective building blocks. Recent patents highlight innovations in continuous flow chemistry utilizing 4-(Dimethylamino)pyridine-3-sulfonic acid, a topic frequently queried in process optimization forums.

Environmental considerations have also propelled interest in this compound. Its biodegradability and minimal ecological footprint make it suitable for green solvent systems, resonating with searches on "sustainable chemical alternatives." Studies demonstrate its efficacy in aqueous-phase reactions, reducing reliance on volatile organic compounds (VOCs) – a key concern in EPA-compliant manufacturing.

Analytical characterization of CAS No. 1352498-20-4 typically involves HPLC-MS and NMR spectroscopy, with purity standards exceeding 98% for research-grade applications. The compound's UV-Vis absorption properties at 270-290 nm enable precise quantification, addressing common queries about quality control in fine chemicals. Storage recommendations emphasize protection from moisture to preserve its sulfonic acid integrity.

Future research directions for 4-(Dimethylamino)pyridine-3-sulfonic acid include exploration in battery electrolytes and proton-exchange membranes, capitalizing on its ionic conductivity. These applications respond to booming searches on "energy storage materials" and "fuel cell components." Collaborative studies between academia and industry are expected to unlock further potential in nanotechnology and smart materials engineering.